![molecular formula C14H12FNO B3013461 2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol CAS No. 1232817-95-6](/img/structure/B3013461.png)
2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol
Description
2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol is a biochemical used for proteomics research . It has a molecular formula of C14H12FNO and a molecular weight of 229.25 .
Molecular Structure Analysis
The molecular structure of 2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol consists of a phenol group attached to an imine functional group, which is further connected to a 2-fluoro-4-methylphenyl group .Scientific Research Applications
Synthesis and Characterization
- 2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol is synthesized and characterized in various studies. For instance, Kaya and Gül (2004) investigated the oxidative polycondensation reaction conditions of a similar compound, focusing on its yield and molecular weight characteristics (Kaya & Gül, 2004).
Crystal Structure and Theoretical Studies
- Ashfaq et al. (2022) conducted a detailed study on the crystal structure of a closely related compound, utilizing single-crystal X-ray diffraction and other methods for structure elucidation (Ashfaq et al., 2022).
Fluorescence and Binding Studies
- Schiff base organic compounds similar to 2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol have been studied for their fluorescence properties, with compounds exhibiting efficient fluorescence being noted in the work of Kusmariya and Mishra (2015) (Kusmariya & Mishra, 2015).
Conductivity and Band Gap Analysis
- Kaya, Koyuncu, and Şenol (2006) explored the conductivity and band gap of Schiff base oligomers related to this compound, providing insights into its electronic properties (Kaya, Koyuncu, & Şenol, 2006).
Molecular Interaction and Stability Analysis
- Demirtaş et al. (2018) focused on the molecular interaction and stability of salicylideneaniline derivative compounds, closely related to the compound , through X-Ray Diffraction and spectroscopic studies (Demirtaş et al., 2018).
Sensor Applications
- Das et al. (2021) utilized similar bromoaniline-based Schiff base chemosensors for the detection of metal ions, emphasizing the potential application of related compounds in sensor technology (Das et al., 2021).
Antimicrobial Studies
- A study by Kose et al. (2013) explored the antimicrobial properties of a novel azo-azomethine dye, similar to 2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol, revealing its effectiveness against certain bacteria (Kose et al., 2013).
properties
IUPAC Name |
2-[(2-fluoro-4-methylphenyl)iminomethyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO/c1-10-6-7-13(12(15)8-10)16-9-11-4-2-3-5-14(11)17/h2-9,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GELNGPWSOBWSSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N=CC2=CC=CC=C2O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{(E)-[(2-fluoro-4-methylphenyl)imino]methyl}phenol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(6-ethoxypyridin-3-yl)methanone](/img/structure/B3013381.png)
![5-(4-methoxy-2-nitrophenyl)-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide](/img/structure/B3013385.png)
![Ethyl 2-[2-(methylamino)-1,3-thiazol-5-yl]acetate](/img/structure/B3013388.png)
![Ethyl 4-(2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)acetyl)piperazine-1-carboxylate](/img/structure/B3013391.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide](/img/structure/B3013396.png)
![N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide](/img/structure/B3013397.png)
